HMB‑Ca vs. HMB‑FA Oral Bioavailability
In a 2024 randomised crossover trial in 16 young adults, HMB‑Ca gelatin capsules (1 g HMB) achieved a 1.72‑fold higher area‑under‑the‑curve (AUC) than HMB‑FA clear capsules (50,078 ± 10,507 vs. 29,130 ± 12,946 µmol L⁻¹ × 720 min, p < 0.001). Peak plasma concentration (Cmax) was 1.65‑fold greater (229.2 ± 65.9 vs. 139.1 ± 67.2 µmol L⁻¹, p < 0.001), and relative bioavailability was 104.8 ± 14.9 % for HMB‑Ca versus 61.5 ± 17.0 % for HMB‑FA [1].
| Evidence Dimension | Systemic exposure (AUC0‑720 min) |
|---|---|
| Target Compound Data | 50,078 ± 10,507 µmol L⁻¹ × 720 min |
| Comparator Or Baseline | HMB‑FA: 29,130 ± 12,946 µmol L⁻¹ × 720 min |
| Quantified Difference | +72 % (1.72‑fold) higher AUC for HMB‑Ca |
| Conditions | Healthy young adults; 1 g HMB dose; crossover design; n = 16 |
Why This Matters
Higher systemic exposure ensures more HMB reaches target tissues per gram ingested, directly influencing procurement decisions for high‑efficacy formulations.
- [1] Ribeiro HR, Jardim FG, Roldán MS, et al. Superior bioavailability of the calcium salt form of β-hydroxy-β-methylbutyrate compared with the free acid form. Amino Acids. 2024;56(1):4. View Source
